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Compound of Interest

Compound Name: Chloroethane-d5

CAS No.: 19199-91-8

Cat. No.: B579816

Get Quote

Introduction: The Role of Stable Isotopes in
Advanced Research
In the landscape of modern chemical and pharmaceutical research, stable isotope-labeled

(SIL) compounds are indispensable tools.[1] By replacing specific atoms with their heavier,

non-radioactive isotopes—such as deuterium (²H) for hydrogen—we can subtly alter a

molecule's mass without significantly changing its chemical properties.[2][3] This seemingly

simple substitution provides a powerful mechanism for tracing molecular fates, elucidating

reaction mechanisms, and achieving unparalleled accuracy in quantitative analysis.[1][4]

This guide focuses on Chloroethane-d5 (CAS number 19199-91-8), the deuterated analogue

of chloroethane.[5] With the chemical formula CD₃CD₂Cl, this compound has all five hydrogen

atoms replaced by deuterium. This complete deuteration makes it an ideal internal standard for

mass spectrometry, a tracer for metabolic studies of ethylating agents, and a specialized

reagent in chemical synthesis. For researchers, scientists, and drug development

professionals, understanding the technical nuances of Chloroethane-d5 is key to leveraging its

full potential in experimental design and data interpretation.
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Physicochemical and Isotopic Properties
Chloroethane-d5 is a colorless, flammable gas at standard temperature and pressure,

typically handled as a refrigerated or pressurized liquid.[6][7] Its physical properties are largely

similar to its non-deuterated counterpart, but its increased mass is a critical feature for its

primary applications.

Property Value Source(s)

CAS Number 19199-91-8

Molecular Formula CD₃CD₂Cl

Molecular Weight 69.54 g/mol

Synonyms
Ethyl chloride-d5, 1-chloro-

1,1,2,2,2-pentadeuterioethane
[5]

Isotopic Purity Typically ≥98 atom % D

Mass Shift vs. Unlabeled M+5

Boiling Point 12.7 °C (Predicted) [8]

Density 0.953 g/cm³ (Predicted) [8]

Flash Point -50 °C (-58 °F) (closed cup)

Synthesis and Isotopic Labeling Strategy
The synthesis of highly deuterated compounds like Chloroethane-d5 requires a strategic

approach to ensure the efficient incorporation of deuterium atoms. While specific commercial

synthesis routes are proprietary, a plausible and common strategy involves the

hydrochlorination of deuterated ethylene (C₂D₄) or the reduction and subsequent chlorination of

a deuterated acetyl group.

A general conceptual pathway can be illustrated as follows:
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Deuterated Precursor
(e.g., Ethanol-d6)

Chlorination Reaction
(e.g., with SOCl₂ or HCl/ZnCl₂)

 Chlorinating Agent Crude Chloroethane-d5 Reaction Purification
(e.g., Fractional Distillation)

 Distill Final Product
Chloroethane-d5 (CD₃CD₂Cl)

(CAS: 19199-91-8)

 Purified Product Quality Control
(GC-MS, NMR for purity
and isotopic enrichment)
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Sample Preparation

GC-MS Analysis

Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with Chloroethane-d5 (IS)
(Known Concentration)

Extraction
(e.g., LLE, SPME)

Inject Extract

GC Separation

MS Detection
(Monitor m/z for Analyte & IS)

Integrate Peak Areas
(Analyte & IS)

Calculate Area Ratio
(Analyte / IS)

Quantify Analyte Conc.
(Using Calibration Curve)
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Oxidative Pathway Conjugation Pathway

Chloroethane-d5
(CD₃CD₂Cl)

CYP2E1

 Oxidation 

GST

 GSH Conjugation 

Acetaldehyde-d4
(CD₃CDO)

Acetic Acid-d4

Aldehyde
Dehydrogenase

S-ethyl-d5-glutathione

Mercapturic Acid
Derivatives (d5)

Further Processing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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